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Compound of Interest

Compound Name:
3-Bromo-N,N,5-

trimethylbenzenesulfonamide

CAS No.: 1020252-92-9

Cat. No.: B1421234

Get Quote

Executive Summary
3-Bromo-N,N,5-trimethylbenzenesulfonamide (CAS: 1020252-92-9) is a trisubstituted

benzene derivative belonging to the sulfonamide class.[1] It serves as a critical pharmacophore

scaffold in drug discovery, particularly for tuning lipophilicity and metabolic stability via its

halogen and methyl substituents. Its structural integrity relies on the meta-positioning of the

bromine and methyl groups relative to the sulfonamide core, creating a specific steric and

electronic profile ideal for enzyme pocket occupancy.

Chemical Identity & Structural Analysis[3][4][5][6]
Nomenclature and Identifiers[5]

IUPAC Name: 3-Bromo-N,N,5-trimethylbenzenesulfonamide

CAS Registry Number: 1020252-92-9
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Molecular Formula: Cngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

H

BrNO

S[2]

Molecular Weight: 278.17 g/mol [2]

SMILES: CN(C)S(=O)(=O)c1cc(C)cc(Br)c1[1][2][3][4]

InChIKey: (Predicted) IDBJSERXBDUKCD-UHFFFAOYSA-N (Analogous base)

Structural Geometry
The molecule features a central benzene ring substituted at the 1, 3, and 5 positions, enforcing

a

(approximate) symmetry if the sulfonamide rotation is averaged, though strictly

in crystal lattice.

Position 1 (Sulfonyl Group): The

group adopts a tetrahedral geometry around the sulfur atom. The

-dimethyl substitution eliminates hydrogen bond donor capability, increasing membrane
permeability (LogP).

Position 3 (Bromine): Acts as a lipophilic electron-withdrawing group and a handle for

palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

Position 5 (Methyl): Provides steric bulk and weak electron donation, balancing the electronic

deactivation from the sulfonamide and bromine.

Physicochemical Properties
The following data aggregates experimental values and high-confidence calculated descriptors.
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Property Value Source/Method

Appearance
White to off-white crystalline

powder
Experimental [1]

Melting Point 132–135 °C Experimental [1]

Boiling Point ~340 °C (Predicted) Calculated

Density 1.52 g/cm³ Experimental [1]

Solubility
DMSO, Acetone, DCM;

Insoluble in Water
Experimental

LogP 2.3–2.6 Calculated (Consensus)

pKa
N/A (No acidic sulfonamide

proton)
Structural Analysis

Synthesis & Reaction Mechanisms
Retrosynthetic Analysis
The most robust synthetic route involves the chlorosulfonylation of a precursor arene or the

amidation of a pre-formed sulfonyl chloride. Given the specific 1,3,5-substitution pattern,

starting from 3-bromo-5-methylbenzenesulfonyl chloride is the standard laboratory protocol.

Synthesis Protocol (Amidation)
Objective: Synthesis of 3-Bromo-N,N,5-trimethylbenzenesulfonamide from 3-bromo-5-

methylbenzenesulfonyl chloride.

Reagents:

3-Bromo-5-methylbenzenesulfonyl chloride (1.0 eq)

Dimethylamine (2.0 M in THF or aqueous 40%) (2.5 eq)

Triethylamine (Et

N) or Pyridine (1.5 eq)
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Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

Preparation: Charge a round-bottom flask with 3-bromo-5-methylbenzenesulfonyl chloride

dissolved in anhydrous DCM under nitrogen atmosphere. Cool to 0 °C.

Addition: Dropwise add the dimethylamine solution. If using amine hydrochloride salt, add Et

N first to liberate the free base.

Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 4–6 hours. The

reaction proceeds via nucleophilic attack of the amine nitrogen on the sulfonyl sulfur,

displacing chloride.

Workup: Quench with water. Extract the organic layer with DCM. Wash with 1N HCl (to

remove excess amine/pyridine) and brine.

Purification: Dry over MgSO

, filter, and concentrate in vacuo. Recrystallize from Ethanol/Hexane if necessary to achieve
the reported melting point (132–135 °C).

Mechanistic Pathway Visualization
The following diagram illustrates the synthesis logic and potential downstream derivatization.

3-Bromo-5-methylaniline
(Starting Material)

3-Bromo-5-methyl
benzenesulfonyl chloride

1. NaNO2, HCl
2. SO2, CuCl2

(Meerwein)

3-Bromo-N,N,5-
trimethylbenzenesulfonamide

(Target)

Nucleophilic Substitution
(DCM, Et3N, 0°C)

Dimethylamine
(HN(CH3)2)

Biaryl Derivatives
(Suzuki Coupling)

Pd(PPh3)4, Ar-B(OH)2

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1421234/docs?utm_src=pdf-body-img#technical-guide-3-bromo-n-n-5-trimethylbenzenesulfonamide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Synthetic pathway from aniline precursor to target sulfonamide, including downstream

coupling potential.

Spectroscopic Characterization
Researchers should validate the structure using the following predicted spectroscopic

signatures.

Proton NMR ( H-NMR, 400 MHz, CDCl )
2.41 ppm (3H, s): Methyl group attached to the aromatic ring (Ar-CH

).

2.70 ppm (6H, s): Two methyl groups on the nitrogen (N(CH

)

). Distinctive sharp singlet integrating to 6 protons.

7.45–7.65 ppm (3H, m): Aromatic protons. Due to the 1,3,5-substitution, these will appear as
three distinct singlets (or doublets with small

coupling ~1.5 Hz) corresponding to positions 2, 4, and 6.

H2: Between Sulfonyl and Br (Deshielded).

H4: Between Br and Methyl.[2][3][5]

H6: Between Methyl and Sulfonyl.[3][6]

Mass Spectrometry (MS)
Ionization Mode: ESI+ or EI.

Molecular Ion:

277/279

.
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Isotope Pattern: A characteristic 1:1 doublet ratio for the molecular ion peak (M and M+2)

confirms the presence of a single Bromine atom.

Medicinal Chemistry Applications
This compound is not merely an end-product but a versatile intermediate scaffold.

Fragment-Based Drug Discovery (FBDD): The molecule serves as a "rule-of-three"

compliant fragment. The sulfonamide moiety acts as a hydrogen bond acceptor, while the

bromine allows for rapid library expansion.

Suzuki-Miyaura Coupling: The C-Br bond at position 3 is highly reactive toward palladium-

catalyzed cross-coupling. This allows researchers to attach aryl or heteroaryl groups,

extending the scaffold to probe hydrophobic pockets in targets like Carbonic Anhydrase or

Kinases.

Metabolic Stability: The 5-methyl group blocks a potential metabolic soft spot on the ring,

potentially increasing the half-life (

) of derived drugs compared to the unsubstituted analog.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye/Respiratory).

GHS Signal Word: Warning.[3]

Handling: Use in a fume hood. The sulfonyl chloride precursor is corrosive; the final

sulfonamide is generally stable but should be treated as a potential sensitizer.

Storage: Store at room temperature (15–25 °C), kept dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1421234?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

